![molecular formula C11H7ClO2 B173773 3-Chloronaphthalene-2-carboxylic acid CAS No. 19411-56-4](/img/structure/B173773.png)
3-Chloronaphthalene-2-carboxylic acid
Overview
Description
3-Chloronaphthalene-2-carboxylic acid is a chemical compound with the molecular formula C11H7ClO2 . It has a molecular weight of 206.63 .
Molecular Structure Analysis
The molecular structure of this compound consists of a naphthalene core, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings . The molecule is substituted at the 3rd position with a chlorine atom and at the 2nd position with a carboxylic acid group .Chemical Reactions Analysis
Carboxylic acids, such as this compound, typically undergo reactions involving the O-H bond (like acid dissociation and solvolytic reactions), reactions at the carbonyl bond (most of which involve attack by a nucleophile on the carbonyl carbon with subsequent cleavage of a C-O bond), decarboxylation (reactions in which the R-C bond is broken in such a way that CO2 is lost and R-H is formed), and substitution on the R group .Mechanism of Action
Target of Action
It is known that carboxylic acid-containing compounds often interact with proteins and enzymes in the body . These interactions can lead to changes in the function of these biological targets .
Mode of Action
Carboxylic acid-containing compounds can form covalent bonds with nucleophilic amino acid residues in proteins, leading to changes in their function . This interaction is often irreversible and can result in the inhibition of the target protein .
Biochemical Pathways
It is known that carboxylic acid-containing compounds can impact a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
Carboxylic acid-containing compounds are generally well-absorbed and can be distributed throughout the body . Their metabolism and excretion can vary depending on the specific compound and its interactions with metabolic enzymes .
Result of Action
The interaction of carboxylic acid-containing compounds with their targets can lead to changes in cellular function, potentially resulting in therapeutic effects .
Action Environment
The action, efficacy, and stability of 3-Chloronaphthalene-2-carboxylic acid can be influenced by various environmental factors. These may include the pH of the environment, the presence of other compounds, and the specific characteristics of the target cells or tissues .
Properties
IUPAC Name |
3-chloronaphthalene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClO2/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h1-6H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHOZDGUNZYCHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C(=CC2=C1)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40541447 | |
Record name | 3-Chloronaphthalene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40541447 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19411-56-4 | |
Record name | 3-Chloronaphthalene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40541447 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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